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Compound of Interest

Compound Name: 2-Bromo-4-chloro-5-methylphenol

CAS No.: 112135-31-6

Cat. No.: B3082286

Get Quote

Executive Summary
In advanced organic synthesis, agrochemical development, and pharmaceutical manufacturing,

polyhalogenated phenols serve as indispensable building blocks. 2-Bromo-4-chloro-5-
methylphenol (CAS: 112135-31-6) is a highly specialized intermediate. Its value lies in its

orthogonal reactivity: the distinct bond dissociation energies of the C-Br and C-Cl bonds allow

for sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-

Hartwig aminations).

As a Senior Application Scientist, I have designed this guide to objectively compare 2-Bromo-
4-chloro-5-methylphenol with its common alternatives, and to provide self-validating,

causally-explained protocols for its structural verification. Ensuring the correct regiochemistry of

the halogen substituents is paramount, as positional isomers drastically alter downstream

reaction trajectories.

Comparative Physicochemical Profiling
When selecting a halogenated phenol for library synthesis, researchers must weigh steric

hindrance, electronic effects (inductive withdrawal), and the potential for intramolecular halogen
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bonding. Below is a structural and functional comparison of 2-Bromo-4-chloro-5-
methylphenol against two widely used alternatives.

Property / Feature
2-Bromo-4-chloro-
5-methylphenol [1]

4-Chloro-3-
methylphenol
(PCMC) [2]

2-Bromo-4-
chlorophenol

CAS Number 112135-31-6 59-50-7 695-96-5

Molecular Formula C₇H₆BrClO C₇H₇ClO C₆H₄BrClO

Molecular Weight 221.48 g/mol 142.58 g/mol 207.45 g/mol

Halogen Substitution
Di-halogenated (Br at

C2, Cl at C4)

Mono-halogenated (Cl

at C4)

Di-halogenated (Br at

C2, Cl at C4)

Steric Profile
High (Methyl at C5

adjacent to Cl)
Low-Moderate

Moderate (No methyl

group)

Primary Application

Precursor for

complex, multi-

substituted biaryls via

orthogonal coupling.

Antimicrobial

preservative,

disinfectant, and

simple ether

synthesis.

Intermediate for

simple halogenated

agrochemicals.

Reactivity Advantage

Allows sequential C-

Br then C-Cl

functionalization.

High reactivity at the

free ortho/para

positions.

Good baseline for C-

Br coupling, but lacks

the steric tuning of the

methyl group.

Mechanistic Structural Analysis
Validating the structure of 2-Bromo-4-chloro-5-methylphenol requires a multi-modal

analytical approach to definitively rule out positional isomers (such as 4-bromo-2-chloro-5-

methylphenol).

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
In the ¹H NMR spectrum, the aromatic protons of 2-Bromo-4-chloro-5-methylphenol (H-3 and

H-6) appear as two distinct singlets. Because they are para to each other, they do not exhibit
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standard ortho- or meta-coupling (J-coupling), which immediately rules out adjacent proton

isomers. The methyl group at C-5 appears as a sharp singlet (~2.3 ppm). ¹³C NMR is critical for

confirming the carbon-halogen bonds; the heavy-atom effect of bromine causes the C-Br

carbon (C-2) to shift significantly upfield compared to the C-Cl carbon (C-4).

B. Mass Spectrometry (GC-MS) Isotope Profiling
The co-presence of bromine and chlorine generates a highly diagnostic isotopic signature.

Bromine exists naturally as ⁷⁹Br and ⁸¹Br in a ~1:1 ratio, while chlorine exists as ³⁵Cl and ³⁷Cl in

a ~3:1 ratio. The resulting molecular ion cluster [M]⁺ will display a mathematically precise 3:4:1

intensity ratio for the M : M+2 : M+4 peaks (m/z 220, 222, and 224). Any deviation from this

ratio indicates contamination or a different halogenation state.

C. Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR is utilized to assess the O-H stretching frequencies. The presence of a bromine atom at

the ortho position (C-2) induces intramolecular hydrogen bonding (Type I/II halogen contacts)

[3], which broadens and shifts the phenolic O-H stretch to a lower wavenumber compared to

non-ortho-halogenated alternatives like 4-Chloro-3-methylphenol.
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Caption: Analytical workflow for the structural validation of polyhalogenated phenols.
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Caption: Mass spectrometry isotopic distribution logic for one Bromine and one Chlorine atom.

Validated Experimental Protocols
To guarantee scientific integrity, the following methodologies are designed as self-validating

systems. The causality behind each step is explicitly defined to ensure researchers understand

why a parameter is chosen, rather than just what to do.

Protocol 1: High-Resolution GC-MS Isotope Profiling
Step 1: System Suitability Validation. Inject a blank solvent followed by a known standard of

4-Chloro-3-methylphenol [2].

Causality & Validation: This confirms column inertness and verifies that the mass analyzer

correctly reads the baseline 3:1 isotopic ratio for a single chlorine atom before introducing
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the complex Br/Cl analyte.

Step 2: Sample Preparation. Dissolve 1 mg of 2-Bromo-4-chloro-5-methylphenol in 1 mL

of GC-grade ethyl acetate.

Step 3: Injection Parameters. Set the injector temperature to 250°C and use a split ratio of

1:50.

Causality: Polyhalogenated phenols are prone to thermal degradation and active-site

adsorption in the inlet. A high split ratio minimizes the residence time in the hot glass liner,

preventing peak tailing and preserving the true isotopic cluster ratio.

Step 4: Data Acquisition. Scan from m/z 50 to 300. Extract the ion chromatogram for m/z

220, 222, and 224. Verify the 3:4:1 relative abundance.

Protocol 2: ¹H and ¹³C NMR Acquisition
Step 1: Solvent Selection. Dissolve 15 mg of the analyte in 0.6 mL of strictly anhydrous

CDCl₃ containing 0.03% TMS.

Causality: Anhydrous solvent is critical. Trace D₂O impurities will rapidly exchange with the

phenolic -OH proton, suppressing the -OH signal and obscuring the chemical shift data

needed to analyze intramolecular halogen bonding.

Step 2: ¹H Acquisition. Acquire 16 scans with a relaxation delay (D1) of 2 seconds.

Step 3: ¹³C Acquisition (Self-Validating). Acquire 512 scans with a relaxation delay of 3

seconds.

Causality & Validation: Halogen-bearing carbons (C-2 and C-4) lack attached protons and

have long T1 relaxation times. A longer D1 delay ensures these quaternary carbons fully

relax between pulses, preventing their signals from disappearing into the baseline noise.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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